Cas no 1597877-16-1 (2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine)

• Product Name: 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine
• CAS No: 1597877-16-1
• MF: C₇H₇BrClNS
• MW: 252.559178590775
• CID: 6387800
• PubChem ID: 102843268
• Update Time: 2025-11-06

2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine
• 1597877-16-1
• EN300-1912852

• Inchi： 1S/C7H7BrClNS/c8-4-2-6(11-7(4)9)3-1-5(3)10/h2-3,5H,1,10H2
• InChI Key： HFFGDDVLQWEEKO-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C1CC1N)Cl

Computed Properties

• Exact Mass: 250.91711g/mol
• Monoisotopic Mass: 250.91711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine

Comprehensive Overview of 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine (CAS No. 1597877-16-1)

2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. With the CAS number 1597877-16-1, this compound has garnered attention due to its unique structural features, combining a thiophene ring with a cyclopropylamine moiety. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

The molecular structure of 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine includes a bromine and chlorine substitution on the thiophene ring, which enhances its reactivity and potential for further chemical modifications. This makes it a valuable intermediate in synthetic chemistry, especially for constructing complex molecules. The cyclopropylamine group is known for its bioactivity, often contributing to the compound's ability to interact with biological targets.

Recent studies highlight the growing interest in thiophene-based compounds, driven by their versatility in medicinal chemistry. The combination of halogenated thiophene and cyclopropylamine in 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine offers a promising scaffold for designing new drugs. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which are hot topics in current pharmaceutical research.

From a synthetic perspective, 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine can be prepared through multi-step organic reactions, including cross-coupling and cyclization techniques. Its bromine and chlorine substituents provide handles for further functionalization, making it a versatile building block in drug discovery pipelines. The compound's stability under various conditions also adds to its appeal for industrial applications.

In the agrochemical sector, thiophene derivatives are gaining traction due to their efficacy in pest control. The structural attributes of 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine suggest potential utility in developing new herbicides or insecticides, aligning with the global push for sustainable agriculture. Its mode of action could involve interference with pest metabolic pathways, a key area of interest for modern agrochemical research.

The market for halogenated thiophene compounds is expanding, driven by demand in pharmaceuticals and specialty chemicals. 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine is part of this trend, with suppliers and manufacturers increasingly listing it in their catalogs. Its CAS number, 1597877-16-1, is frequently searched in chemical databases, reflecting its relevance in contemporary research.

Safety and handling of 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage and handling are recommended to maintain its integrity. Researchers should consult material safety data sheets (MSDS) for specific guidelines, ensuring compliance with regulatory standards.

In summary, 2-(4-bromo-5-chlorothiophen-2-yl)cyclopropan-1-amine (CAS No. 1597877-16-1) represents a compelling subject for scientific exploration. Its dual functionality as a thiophene and cyclopropylamine derivative positions it at the intersection of multiple research domains, from drug development to agrochemical innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing chemical and biological research.